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Compound of Interest

Compound Name: 9H-Fluorene-2-carboxylic acid

Cat. No.: B1296491

This document provides an in-depth overview of 9H-Fluorene-2-carboxylic acid, tailored for
researchers, scientists, and professionals in the field of drug development. It covers the
compound's nomenclature, chemical structure, and key physicochemical properties.

Chemical Identity and Nomenclature

The compound of interest is formally identified by the International Union of Pure and Applied
Chemistry (IUPAC) as 9H-fluorene-2-carboxylic acid.[1] It is also known by several
synonyms, including 2-fluorenecarboxylic acid and 2-carboxyfluorene.[1]

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 9H-fluorene-2-carboxylic acid[1]
Molecular Formula C14H1002[1]

CAS Number 7507-40-6[1]

C1C2=CC=CC=C2C3=C1C=C(C=C3)C(=0)0O[1
]

Canonical SMILES

| INChl Key | IBIDFEWDKNJSRD-UHFFFAOYSA-N[1] |

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1296491?utm_src=pdf-interest
https://www.benchchem.com/product/b1296491?utm_src=pdf-body
https://www.benchchem.com/product/b1296491?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9H-Fluorene-2-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/9H-Fluorene-2-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/9H-Fluorene-2-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/9H-Fluorene-2-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/9H-Fluorene-2-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/9H-Fluorene-2-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/9H-Fluorene-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure

The molecular structure of 9H-Fluorene-2-carboxylic acid consists of a fluorene core, which

IS a polycyclic aromatic hydrocarbon, with a carboxylic acid group substituted at the second
position.

C
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Caption: 2D chemical structure of 9H-Fluorene-2-carboxylic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 9H-Fluorene-2-carboxylic acid is
provided below. These properties are essential for understanding the compound's behavior in
various experimental and biological systems.

Table 2: Physicochemical Data

Property Value

Molecular Weight 210.23 g/mol [1]
Monoisotopic Mass 210.068079557 Da[1]
Topological Polar Surface Area 37.3 A[1]

| Complexity | 286[1] |

Note: Further experimental data such as melting point, boiling point, and solubility were not
readily available in the initial search and would require targeted experimental studies for
determination.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific biological assays involving 9H-
Fluorene-2-carboxylic acid are highly specific to the research context. For researchers
interested in utilizing this compound, the following general workflow is recommended for
experimental design.
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Caption: A generalized experimental workflow for studies involving a chemical compound.

Methodology for Purity Verification (Example: High-Performance Liquid Chromatography -
HPLC)

» Mobile Phase Preparation: Prepare an appropriate mobile phase, for instance, a gradient of
acetonitrile and water with 0.1% trifluoroacetic acid. The specific gradient will depend on the
column and the compound's polarity.

o Sample Preparation: Accurately weigh and dissolve a small amount of 9H-Fluorene-2-
carboxylic acid in a suitable solvent (e.g., methanol or acetonitrile) to a known
concentration.

e Instrumentation: Utilize a C18 reverse-phase HPLC column. Set the flow rate (e.g., 1
mL/min) and the UV detection wavelength (e.g., 254 nm).

« Injection and Analysis: Inject the sample solution into the HPLC system.

» Data Interpretation: Analyze the resulting chromatogram. A single, sharp peak is indicative of
high purity. The peak area can be used for quantification against a standard.

Disclaimer: This is a generalized protocol. Specific parameters should be optimized for the
particular instrumentation and experimental goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 9H-Fluorene-2-
carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296491#9h-fluorene-2-carboxylic-acid-iupac-name-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1296491#9h-fluorene-2-carboxylic-acid-iupac-name-and-structure
https://www.benchchem.com/product/b1296491#9h-fluorene-2-carboxylic-acid-iupac-name-and-structure
https://www.benchchem.com/product/b1296491#9h-fluorene-2-carboxylic-acid-iupac-name-and-structure
https://www.benchchem.com/product/b1296491#9h-fluorene-2-carboxylic-acid-iupac-name-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296491?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

